5-Chloro-2-(5-{[3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid
5-Chloro-2-(5-{[3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994173
InChI:
InChI=1S/C17H13ClN2O4S/c1-19-17-20(2)15(21)14(25-17)8-10-4-6-13(24-10)11-5-3-9(18)7-12(11)16(22)23/h3-8H,1-2H3,(H,22,23)/b14-8-,19-17?
SMILES:
CN=C1N(C(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)C(=O)O)S1)C
Molecular Formula:
C17H13ClN2O4S
Molecular Weight:
376.8 g/mol
5-Chloro-2-(5-{[3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid
CAS No.:
Cat. No.: VC0994173
Molecular Formula: C17H13ClN2O4S
Molecular Weight: 376.8 g/mol
* For research use only. Not for human or veterinary use.
![5-Chloro-2-(5-{[3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H13ClN2O4S |
|---|---|
| Molecular Weight | 376.8 g/mol |
| IUPAC Name | 5-chloro-2-[5-[(Z)-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C17H13ClN2O4S/c1-19-17-20(2)15(21)14(25-17)8-10-4-6-13(24-10)11-5-3-9(18)7-12(11)16(22)23/h3-8H,1-2H3,(H,22,23)/b14-8-,19-17? |
| Standard InChI Key | BBBKFFWWBATGOW-PUOZGBORSA-N |
| Isomeric SMILES | CN=C1N(C(=O)/C(=C/C2=CC=C(O2)C3=C(C=C(C=C3)Cl)C(=O)O)/S1)C |
| SMILES | CN=C1N(C(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)C(=O)O)S1)C |
| Canonical SMILES | CN=C1N(C(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)C(=O)O)S1)C |
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